Ethyl 4-[(2-ethylsulfinylcyclohexyl)amino]piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[(2-ethylsulfinylcyclohexyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H30N2O3S/c1-3-21-16(19)18-11-9-13(10-12-18)17-14-7-5-6-8-15(14)22(20)4-2/h13-15,17H,3-12H2,1-2H3
• InChI Key: PEMAWLRRVRKORY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC2CCCCC2S(=O)CC
• Molecular Formula: C16H30N2O3S
• Molecular Weight: 330.5 g/mol

Description

Ethyl 4-[(2-ethylsulfinylcyclohexyl)amino]piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential in various applications. It is commonly known as ECP and is a piperidine derivative that has a cyclohexyl ring and an ethylsulfinyl group attached to it.

Scientific Research Applications

ECP has shown potential in various scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. It has been reported to have analgesic, anti-inflammatory, and anticonvulsant properties, making it a promising candidate for the development of new drugs. ECP has also been studied for its potential as a treatment for Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of ECP is not fully understood, but it is believed to act on the central nervous system by binding to specific receptors. It has been reported to have an affinity for the mu-opioid receptor, which is involved in pain modulation. ECP has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and seizure activity.
Biochemical and Physiological Effects:
ECP has been reported to have several biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, and it has also been shown to have anticonvulsant effects. ECP has been reported to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the advantages of ECP is its ease of synthesis, which makes it readily available for use in laboratory experiments. It has also been reported to have a low toxicity profile, which is beneficial for in vivo studies. However, one of the limitations of ECP is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the research of ECP. One potential direction is the development of new drugs based on ECP's analgesic and anti-inflammatory properties. Another potential direction is the study of ECP's effects on the GABAergic system, which could lead to the development of new treatments for anxiety and seizure disorders. Additionally, further research is needed to fully understand the mechanism of action of ECP and its potential as a treatment for neurodegenerative disorders.
Conclusion:
In conclusion, Ethyl 4-[(2-ethylsulfinylcyclohexyl)amino]piperidine-1-carboxylate is a promising compound that has shown potential in various scientific research applications. Its ease of synthesis, low toxicity profile, and potential for the development of new drugs make it an attractive candidate for further research. While there are still many unanswered questions regarding its mechanism of action and potential applications, ECP represents a promising area of research for the future.

Synthesis Methods

The synthesis of ECP involves the reaction of 4-piperidone hydrochloride with 1-(2-ethylsulfinylcyclohexyl)amine in the presence of triethylamine and ethyl chloroformate. The reaction takes place at room temperature, and the resulting product is purified by recrystallization. The yield of ECP is typically around 60%, and the purity can be determined by using analytical techniques such as nuclear magnetic resonance spectroscopy.